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Compound of Interest

Compound Name: L-Threoninol

Cat. No.: B554944

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling L-Threoninol in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe and effective use of this compound. Adherence
to these guidelines is critical for minimizing risks and maintaining a safe research environment.

Hazard Identification and Classification

L-Threoninol is classified as an irritant. Understanding its specific hazards is the first step
toward safe handling.

GHS Classification Hazard Statement Pictogram Signal Word
Skin Irritation H315: Causes skin ]
. GHSO07[2] Warning[2]
(Category 2) irritation[1][2]
Eye Irritation H319: Causes serious )
o GHSO07[2] Warning[2]
(Category 2A) eye irritation[1][2]

Physicochemical Properties

A summary of key quantitative data for L-Threoninol is provided below.
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Property Value

Molecular Formula CaH11NO2[1][3]

Molecular Weight 105.14 g/mol [3]
Appearance Solid[2]

Melting Point 49-54 °C[2]

Storage Class 11 (Combustible Solids)[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
type of equipment must be selected according to the concentration and amount of the
dangerous substance at the specific workplace.[3]

) ) ) Standards and
Protection Type Required Equipment o
Specifications

o Must conform to approved
Safety glasses with side-
government standards such as

EN166 (EU) or NIOSH (US).[1]
[3]

Eye/Face Protection shields or chemical safety

goggles.[1][3]

Gloves must satisfy the
] ] specifications of Regulation
) ] Chemical-resistant gloves and
Skin Protection ) ] ) . (EVU) 2016/425 and the
impervious protective clothing.
standard EN 374.[3] Wash and

dry hands after use.[1]

If dust is generated, use a type
P95 (US) or P1 (EU EN 143)

Not required under normal particle respirator. For higher-
Respiratory Protection conditions with adequate level protection, use type
ventilation. OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator
cartridges.[3]
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Operational and Handling Plan

A systematic workflow ensures both safety and procedural consistency. Always handle L-
Threoninol in accordance with good industrial hygiene and safety practices.[1][3]

Step 1: Engineering Controls

e Ventilation: Always use L-Threoninol in a well-ventilated area.[1][3]

o Exhaust: Provide appropriate local exhaust ventilation at places where dust is formed to
control airborne concentrations.[1][3]

Step 2: Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for damage or leaks.

o Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed to
prevent contamination and moisture absorption.[3]

Step 3: Handling and Use

o Preparation: Before handling, ensure all required PPE is correctly worn.

o Dispensing: Avoid the formation of dust and aerosols.[1][3] Weigh and handle the solid
material in a designated area with proper ventilation.

o Procedure: Avoid contact with skin and eyes.[1][3]

» Hygiene: Wash hands thoroughly before breaks and at the end of the workday.[1][3]
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Caption: Workflow for Safe Handling of L-Threoninol.
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Emergency and Disposal Procedures

Immediate and appropriate responses to emergencies are critical. Always show the Safety

Data Sheet to attending medical personnel.[1][3]

First-Aid Measures

Exposure Route

Procedure

Inhalation

Move the person into fresh air. If breathing is
difficult or stops, provide artificial respiration and

consult a physician.[1][3]

Skin Contact

Take off contaminated clothing. Wash the
affected area with soap and plenty of water.

Consult a physician.[1][3]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue

rinsing and consult a physician.[1][3]

Ingestion

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a

physician.[1][3]

Accidental Release Measures (Spills)

« Evacuate: Evacuate personnel to a safe area.

o Ventilate: Ensure adequate ventilation.

o Protect: Wear all required personal protective equipment as detailed above.

o Contain: Prevent the product from entering drains.[1][3]

o Clean-up: Pick up and arrange disposal without creating dust.[1][3] Use a shovel to sweep

up the material and place it into a suitable, closed container for disposal.[1][3]

Disposal Plan
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Proper disposal is essential to prevent environmental contamination.
e Unused Product: Dispose of as unused chemical waste.[3]

» Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.
[3] A recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

« Contaminated Packaging: Dispose of in the same manner as the unused product.[3]

This document provides summary guidance. Always consult the full, unabridged Safety Data
Sheet (SDS) for L-Threoninol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Threoninol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554944+#personal-protective-equipment-for-handling-
[-threoninol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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